Cas no 2228229-00-1 (2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine
• CAS No: 2228229-00-1
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6040550
• PubChem ID: 165851417
• Update Time: 2025-05-26

2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine
• EN300-1864575
• 2228229-00-1

• Inchi： 1S/C14H19F2N/c15-14(16,11-17)10-13(8-4-5-9-13)12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11,17H2
• InChI Key： LUCWDQNXPDZMCP-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1(C2C=CC=CC=2)CCCC1)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-(1-phenylcyclopentyl)propan-1-amine (CAS No. 2228229-00-1)

The compound 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine (CAS No. 2228229-00-1) is a fluorinated organic molecule with a unique structural framework. Its chemical name highlights key features: a difluoro substitution at the second carbon, a phenylcyclopentyl group attached to the third carbon, and an amine functional group at the terminal position. This combination of structural elements makes it a subject of interest in pharmaceutical and material science research, particularly in the development of novel bioactive molecules and specialty chemicals.

In recent years, fluorinated compounds like 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine have gained attention due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers frequently search for terms such as "fluorinated amine applications" or "phenylcyclopentyl derivatives in medicine," reflecting the growing demand for innovative compounds in therapeutic development. The presence of the phenylcyclopentyl moiety, in particular, is associated with improved binding affinity to certain biological targets, making this compound a potential candidate for further exploration.

The synthesis of 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine typically involves multi-step organic reactions, including fluorination and cyclization strategies. Advanced techniques such as asymmetric synthesis and catalytic fluorination are often employed to achieve high purity and yield. These methods align with current trends in green chemistry, where researchers prioritize efficiency and sustainability. Searches for "sustainable fluorination methods" or "green synthesis of amines" underscore the importance of environmentally friendly approaches in modern chemical research.

From a pharmacological perspective, the amine functional group in 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine offers versatility for further derivatization, enabling the creation of prodrugs or targeted delivery systems. This adaptability is particularly relevant in the context of personalized medicine, a hot topic in healthcare. Queries like "amine derivatives in drug delivery" or "fluorinated compounds for CNS targeting" highlight the intersection of chemistry and cutting-edge medical applications.

In material science, the incorporation of difluoro and phenylcyclopentyl groups can influence properties such as thermal stability and solubility. This has led to investigations into its potential use in advanced polymers or liquid crystals. The rise of searches for "fluorinated materials for electronics" or "high-performance polymer additives" reflects the broader industrial interest in such specialized compounds.

Analytical characterization of 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, which are crucial for both research and potential commercial applications. The emphasis on "analytical methods for amine compounds" in scientific literature demonstrates the ongoing need for robust quality control in chemical development.

As research into 2,2-difluoro-3-(1-phenylcyclopentyl)propan-1-amine continues, its potential applications may expand into emerging fields such as agrochemicals or specialty coatings. The compound's structural features position it as a valuable building block in synthetic chemistry, capable of addressing diverse challenges across multiple industries. With increasing interest in "multifunctional fluorinated compounds" and "cyclopentyl-based scaffolds," this molecule represents an exciting area for future innovation and discovery.